Cas no 54698-75-8 (4,4'-(1,3-Phenylene)dibutanoic Acid)

• Product Name: 4,4'-(1,3-Phenylene)dibutanoic Acid
• CAS No: 54698-75-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2831356
• PubChem ID: 3782990
• Update Time: 2025-06-25

4,4'-(1,3-Phenylene)dibutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,3-Phenylene)dibutanoic Acid
• starbld0044743
• 54698-75-8
• 1,3-Benzenedibutanoic acid
• DTXSID80396357
• 4-[3-(3-carboxypropyl)phenyl]butanoic Acid
• SCHEMBL25342051
• A1-32986

• Inchi： 1S/C14H18O4/c15-13(16)8-2-6-11-4-1-5-12(10-11)7-3-9-14(17)18/h1,4-5,10H,2-3,6-9H2,(H,15,16)(H,17,18)
• InChI Key： VBDLRLLEOBIQEW-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=C(C=1)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4,4'-(1,3-Phenylene)dibutanoic Acid

4,4'-(1,3-Phenylene)dibutanoic Acid: A Comprehensive Overview

4,4'-(1,3-Phenylene)dibutanoic Acid, also known by its CAS number CAS No. 54698-75-8, is a versatile organic compound with significant applications in various fields of science and industry. This compound is characterized by its unique structure, which consists of two butanoic acid groups connected by a 1,3-phenylene bridge. The molecule's symmetry and functional groups make it an interesting subject for both theoretical and applied research.

The synthesis of 4,4'-(1,3-Phenylene)dibutanoic Acid typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of the final product. These improvements are particularly important for industrial applications where large-scale production is required.

One of the most notable applications of 4,4'-(1,3-Phenylene)dibutanoic Acid is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and materials with tailored properties. For example, it can be used to create high-performance thermoplastics that exhibit excellent thermal stability and mechanical strength. Recent studies have demonstrated that incorporating this compound into polymer matrices can enhance their resistance to environmental factors such as UV radiation and moisture.

In addition to its role in materials science, 4,4'-(1,3-Phenylene)dibutanoic Acid has shown promise in biotechnology and pharmaceutical research. The compound's ability to form self-assembled structures has led to its investigation as a potential drug delivery system. Researchers have found that nanoparticles synthesized using this compound can effectively encapsulate and release bioactive molecules in a controlled manner. This property makes it a valuable tool in the development of targeted drug delivery systems.

The physical properties of 4,4'-(1,3-Phenylene)dibutanoic Acid are also worth noting. The compound has a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various chemical reactions and separations processes. Recent studies have also highlighted its stability under harsh conditions, which further enhances its utility in industrial settings.

From an environmental perspective, the biodegradability of 4,4'-(1,3-Phenylene)dibutanoic Acid has been a topic of interest among researchers. Preliminary studies suggest that the compound can be broken down by microbial communities under specific conditions. This finding is significant as it implies that the compound may not pose long-term environmental risks if properly managed during production and disposal.

In conclusion, 4,4'-(1,3-Phenylene)dibutanoic Acid, with its CAS number CAS No. 54698-75-8, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable building block for advanced materials and innovative technologies. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.